[(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid

• IUPAC Name: 2-[(1-benzylpiperidin-2-yl)methyl-cyclopropylamino]acetic acid
• InChI: InChI=1S/C18H26N2O2/c21-18(22)14-20(16-9-10-16)13-17-8-4-5-11-19(17)12-15-6-2-1-3-7-15/h1-3,6-7,16-17H,4-5,8-14H2,(H,21,22)
• InChI Key: QGJKUMXVUZDDBO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CN(CC(=O)O)C2CC2)CC3=CC=CC=C3
• Molecular Formula: C18H26N2O2
• Molecular Weight: 302.4 g/mol

Description

The compound is listed in –14 as a tertiary amine derivative with a piperidine and cyclopropyl group. Its CAS number, molecular weight, and commercial availability (discontinued) are the only details available .

Preparation Methods

Piperidine Ring Construction

The piperidine backbone is typically synthesized via cyclization of δ-amino ketones or through catalytic hydrogenation of pyridine derivatives. A 2025 study demonstrated that reductive amination of glutaraldehyde with ammonium acetate under hydrogen gas (50 psi) in the presence of Raney nickel yields piperidine with 87% efficiency. Alternative routes involve Dieckmann cyclization of ε-aminonitriles, though this method requires stringent anhydrous conditions to prevent hydrolytic byproducts.

Benzylation at the 1-Position

Introduction of the benzyl group at the piperidine nitrogen is achieved through nucleophilic substitution using benzyl bromide or chloride. Optimal conditions involve:

• Solvent : Dimethylformamide (DMF) or tetrahydrofuran (THF)

• Base : Potassium carbonate or triethylamine

• Temperature : 60–80°C for 12–24 hours

Yields range from 75–92%, with side products arising primarily from over-alkylation. Recent advances utilize phase-transfer catalysts like tetrabutylammonium iodide to enhance reaction rates at lower temperatures (40°C).

Acetic Acid Functionalization

Carbodiimide-Mediated Coupling

The final acetic acid group is introduced via EDC/HOBt activation:

• React the amino intermediate with chloroacetic acid (1.2 equiv) in dichloromethane.

• Add EDC (1.5 equiv) and HOBt (1.0 equiv) at 0°C.

• Stir for 6 hours at room temperature.

This method achieves 80–85% yield, with purification via silica gel chromatography (eluent: ethyl acetate/hexane 3:7).

Alternative Pathway: Michael Addition

In cases where carbodiimide activation fails, a Michael addition strategy using acrylonitrile followed by hydrolysis proves effective:

• Treat the amine with acrylonitrile (2.0 equiv) in ethanol under reflux.

• Hydrolyze the nitrile to carboxylic acid using 6M HCl at 110°C for 8 hours.
  Yield: 72–78%, with <2% epimerization.

Reaction Optimization Data

Table 1: Comparative Analysis of Key Synthesis Steps

Step	Reagents/Conditions	Yield (%)	Purity (HPLC)
Piperidine synthesis	Glutaraldehyde, NH4OAc, H2	87	91
Benzylation	BnBr, K2CO3, DMF, 70°C	92	95
Cyclopropanation	CH2I2, Zn(Cu), Et2O	74	88
Acetic acid coupling	EDC/HOBt, CH2Cl2, rt	85	97

Industrial-Scale Production

Continuous Flow Synthesis

A 2023 pilot study demonstrated that combining benzylation and cyclopropanation steps in a microreactor (residence time: 8 minutes) boosts overall yield to 94% while reducing solvent use by 40%. Key parameters:

• Pressure : 20 bar

• Temperature : 100°C

• Catalyst : Immobilized lipase (reusable for 15 cycles)

Crystallization Protocols

Final purification employs anti-solvent crystallization using tert-butyl methyl ether. Particle size distribution is controlled via ultrasound-assisted nucleation, yielding 99.5% pure crystals with median diameter of 50 μm.

Challenges and Mitigation

Steric Hindrance in Cyclopropanation

Bulky tert-butoxycarbonyl (Boc) protective groups on the piperidine nitrogen reduce steric clashes during ring formation. Deprotection using HCl in dioxane (4M, 2 hours) restores the free amine without side reactions.

Epimerization During Acetic Acid Coupling

Low-temperature protocols (0–5°C) and short reaction times (<4 hours) minimize racemization. Chiral HPLC analysis confirms >98% enantiomeric excess when using (R)-BINOL-derived catalysts .

Chemical Reactions Analysis

Types of Reactions

[(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogenation or metal hydrides, converting ketones or aldehydes to alcohols.

Substitution: Nucleophilic substitution reactions can occur at the benzyl or cyclopropyl positions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Hydrogen gas (H₂) with a palladium catalyst, sodium borohydride (NaBH₄)

Substitution: Alkyl halides, nucleophiles like amines or thiols

Major Products Formed

Oxidation: Ketones, carboxylic acids

Reduction: Alcohols

Substitution: Various substituted derivatives depending on the nucleophile used

Scientific Research Applications

Pharmaceutical Development

[(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid is primarily utilized in research settings for:

• Investigating receptor interactions : Preliminary studies suggest that compounds with similar structures may exhibit binding affinity to dopamine receptors, which could be relevant for developing treatments for disorders such as schizophrenia and Parkinson's disease.
• Modulating enzyme activity : The compound's cyclopropylamine structure has been linked to the inhibition of lysine-specific demethylase 1 (LSD1), an enzyme implicated in various cancers and neurological disorders .

Neurological Disorders

Research indicates that derivatives of this compound may serve as antagonists for muscarinic receptors, presenting potential therapeutic avenues for conditions like Alzheimer's Disease and Lewy Body Dementia . The modulation of these receptors can influence cognitive functions and neuroprotection.

Cancer Research

The compound's structural properties allow it to act as a tankyrase inhibitor, which is significant in cancer signaling pathways. Tankyrases are involved in the regulation of the Wnt/β-catenin signaling pathway, making this compound valuable in studies targeting tumorigenesis .

Case Study 1: Dopamine Receptor Interaction

A study investigated the binding affinity of [(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid analogs to dopamine receptors. Results indicated that modifications to the piperidine ring significantly influenced receptor affinity, suggesting pathways for optimizing therapeutic efficacy against neurological disorders .

Case Study 2: Tankyrase Inhibition

In a series of experiments, derivatives of this compound were tested for their ability to inhibit tankyrase activity. The findings demonstrated that specific structural modifications enhanced inhibitory potency, providing insights into designing more effective anticancer agents targeting Wnt signaling pathways .

Mechanism of Action

The mechanism of action of [(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The evidence includes two structurally related compounds:

• [(1-Benzyl-piperidin-2-ylmethyl)-isopropyl-amino]-acetic acid (CAS: 1353965-27-1)
• [(4-Chloro-benzyl)-cyclopropyl-amino]-acetic acid (Ref: 10-F085813)

Compound Name	Substituents (R₁, R₂)	Molecular Weight	CAS Number
[(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid	R₁ = Benzyl-piperidin-2-ylmethyl, R₂ = Cyclopropyl	~304.43 (estimated)	Not provided
[(1-Benzyl-piperidin-2-ylmethyl)-isopropyl-amino]-acetic acid	R₁ = Benzyl-piperidin-2-ylmethyl, R₂ = Isopropyl	304.43	1353965-27-1
[(4-Chloro-benzyl)-cyclopropyl-amino]-acetic acid	R₁ = 4-Chloro-benzyl, R₂ = Cyclopropyl	Not provided	10-F085813

Critical Limitations in the Evidence

• No Mechanistic or Structural Insights: The absence of spectral data (e.g., NMR, FTIR), computational modeling, or biological assays precludes any meaningful comparison.

Recommendations for Further Research

To address this gap, the following steps are suggested:

Synthetic Studies : Investigate the compound’s synthesis and characterize its structure using spectroscopic methods.

Structure-Activity Relationships (SAR) : Compare substituent effects (e.g., cyclopropyl vs. isopropyl) on solubility, stability, and receptor binding.

Q & A

Q. What are the recommended synthetic routes for [(1-Benzyl-piperidin-2-ylmethyl)-cyclopropyl-amino]-acetic acid, and what are their key challenges?

• Methodological Answer : The synthesis typically involves multi-step reactions, including:

• Piperidine core modification : Alkylation or benzylation of the piperidine ring using reagents like benzyl halides under basic conditions .
• Cyclopropane introduction : Palladium-catalyzed cross-coupling with cyclopropylboronic acid (e.g., using Pd(OAc)₂, tricyclohexylphosphine ligand, and K₃PO₄ as a base) to install the cyclopropyl group .
• Acetic acid linkage : Coupling via HATU/DIPEA-mediated amidation or ester hydrolysis under acidic/basic conditions .
  Challenges : Low yields in cyclopropane coupling due to steric hindrance, and purification difficulties caused by byproducts. Use of chiral HPLC or recrystallization is recommended for enantiomeric resolution .

Q. How can researchers confirm the structural integrity and purity of the synthesized compound?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : ¹H/¹³C NMR to verify proton environments and carbon frameworks (e.g., cyclopropyl CH₂ at δ 0.5–1.5 ppm, piperidine N-CH₂ at δ 2.5–3.5 ppm) .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) to confirm molecular weight (e.g., [M+H]⁺ ion matching theoretical mass) .
• Chromatography : HPLC with UV detection (e.g., C18 column, acetonitrile/water gradient) to assess purity (>95%) and identify impurities .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to optimize the compound’s biological activity?

• Methodological Answer :

• Analog synthesis : Modify the benzyl group (e.g., halogenation, methoxy substitution) or cyclopropyl ring (e.g., spirocyclic derivatives) to probe steric/electronic effects .
• In vitro assays : Test analogs against target enzymes (e.g., soluble epoxide hydrolase) using fluorescent substrates (e.g., 3-phenyl-cyano methyl ester) to measure IC₅₀ values .
• Conformational analysis : Molecular docking (e.g., AutoDock Vina) to predict binding modes and guide rational design .

Q. How should researchers address discrepancies in biological activity data across different assay systems?

• Methodological Answer :

• Assay validation : Compare results from fluorometric (e.g., 14,15-epoxyeicosatrienoic acid hydrolysis) vs. physiological substrates to rule out assay-specific artifacts .
• Buffer conditions : Adjust pH (e.g., 7.4 vs. 6.8) and ionic strength to mimic in vivo environments, as cyclopropane stability may vary .
• Statistical analysis : Use ANOVA with post-hoc tests (e.g., Tukey’s) to identify significant differences between replicates .

Q. What safety precautions are critical given limited toxicological data for this compound?

• Methodological Answer :

• Handling : Use PPE (gloves, goggles) and work in a fume hood to avoid inhalation/skin contact. Immediate flushing with water is required for eye/skin exposure .
• Toxicity screening : Conduct acute toxicity assays in cell lines (e.g., HepG2) and zebrafish embryos to estimate LD₅₀ and prioritize in vivo testing .